Cas no 946233-99-4 (2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide)

2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide
- AKOS024648659
- 2-(4-chlorophenyl)-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]acetamide
- F2444-0062
- 946233-99-4
- 2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide
- 2-(4-chlorophenyl)-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)acetamide
-
- Inchi: 1S/C20H19ClN4O2/c1-13-22-18(12-20(23-13)27-2)24-16-7-9-17(10-8-16)25-19(26)11-14-3-5-15(21)6-4-14/h3-10,12H,11H2,1-2H3,(H,25,26)(H,22,23,24)
- InChI Key: VEQNJURKAMRZSU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC)=O
Computed Properties
- Exact Mass: 382.1196536g/mol
- Monoisotopic Mass: 382.1196536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 76.1Ų
2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2444-0062-30mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-75mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 75mg |
$208.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-10μmol |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-50mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-1mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-3mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-5mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-5μmol |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-4mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2444-0062-10mg |
2-(4-chlorophenyl)-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}acetamide |
946233-99-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide Related Literature
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Dinah R. Parker,Michael J. Pitcher,Peter J. Baker,Isabel Franke,Tom Lancaster,Stephen J. Blundell,Simon J. Clarke Chem. Commun., 2009, 2189-2191
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
Additional information on 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide
Introduction to 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide (CAS No. 946233-99-4)
2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide, a compound with the CAS number 946233-99-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound's intricate structure, characterized by a 4-chlorophenyl group and a 6-methoxy-2-methylpyrimidin-4-ylaminophenyl moiety, positions it as a valuable candidate for further investigation in drug discovery and development.
The synthesis of 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 4-chlorophenyl group introduces a hydrophobic region, which can enhance binding affinity to biological targets, while the 6-methoxy-2-methylpyrimidin-4-ylaminophenyl moiety contributes to the molecule's overall solubility and bioavailability. These structural attributes make the compound an attractive scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in developing small molecules that modulate the activity of kinases and other enzymes involved in cancer progression. The structure of 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide suggests potential interactions with such targets. Preliminary studies have indicated that this compound may exhibit inhibitory effects on specific kinases, making it a promising lead for further pharmacological exploration.
The pharmaceutical industry has been actively seeking new chemical entities that can address unmet medical needs. 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide, with its unique structural features, aligns well with this goal. Its molecular framework offers opportunities for optimization to enhance potency, selectivity, and pharmacokinetic properties. This has prompted researchers to explore its potential as a therapeutic agent in various disease models.
One of the most exciting aspects of 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide is its versatility in drug design. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of analogs with tailored properties. Such flexibility is crucial for developing compounds that can effectively interact with biological targets while minimizing off-target effects.
The compound's potential applications extend beyond oncology. Emerging research suggests that it may also have utility in treating inflammatory diseases and neurological disorders. The ability of 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide to modulate enzyme activity could provide new insights into the pathogenesis of these conditions and lead to the development of novel treatment strategies.
In conclusion, 2-(4-chlorophenyl)-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}acetamide (CAS No. 946233-99-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.
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